Cas no 591233-81-7 (5-tert-butyl-1-methyl-1H-pyrazol-3-amine)
591233-81-7 structure
Product Name:5-tert-butyl-1-methyl-1H-pyrazol-3-amine
CAS No:591233-81-7
MF:C8H15N3
MW:153.224801301956
CID:2125081
Update Time:2023-11-19
5-tert-butyl-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 5-tert-butyl-1-methyl-1H-pyrazol-3-amine
- 5-(1,1-dimethylethyl)-1-methyl-1H-Pyrazol-3-amine
- KYZWYUQUBBZLPO-UHFFFAOYSA-N
- 5-tert-butyl-1-methyl-pyrazol-3-amine
- CID 83694545
- 1H-Pyrazol-3-amine, 5-(1,1-dimethylethyl)-1-methyl-
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- Inchi: 1S/C8H15N3/c1-8(2,3)6-5-7(9)10-11(6)4/h5H,1-4H3,(H2,9,10)
- InChI Key: KYZWYUQUBBZLPO-UHFFFAOYSA-N
- SMILES: N1(C)C(=CC(N)=N1)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 43.8
5-tert-butyl-1-methyl-1H-pyrazol-3-amine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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